Cas no 1017108-87-0 (N-(Pyridin-4-yl)-1,3-benzothiazole-6-carboxamide)
1017108-87-0 structure
Product Name:N-(Pyridin-4-yl)-1,3-benzothiazole-6-carboxamide
CAS No:1017108-87-0
MF:C13H9N3OS
MW:255.295060873032
CID:5848089
PubChem ID:18109210
Update Time:2025-07-28
N-(Pyridin-4-yl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(Pyridin-4-yl)-1,3-benzothiazole-6-carboxamide
- 6-Benzothiazolecarboxamide, N-4-pyridinyl-
- KUC107756N
- 1017108-87-0
- HMS3038M23
- KUC107756N-03
- MLS001078301
- N-(pyridin-4-yl)benzo[d]thiazole-6-carboxamide
- CHEMBL1375811
- DTXSID301330194
- MLS004555969
- Z85517514
- KUC110533N
- SMR000711227
- EN300-7523987
- KSC-19-118
- KUC107756N-04
- KUC107756N-05
- KSC-234-52-1
- KSC-22-156-113090
- SCHEMBL16291971
- ML333
- KSC-22-156-122768
- WYOAQOULVFOBAD-UHFFFAOYSA-N
- N-pyridin-4-yl-1,3-benzothiazole-6-carboxamide
- KUC107756N-02
- KSC-286-027-
- AKOS001453224
- KSC-234-33-1
-
- Inchi： 1S/C13H9N3OS/c17-13(16-10-3-5-14-6-4-10)9-1-2-11-12(7-9)18-8-15-11/h1-8H,(H,14,16,17)
- InChI Key： WYOAQOULVFOBAD-UHFFFAOYSA-N
- SMILES： S1C2=CC(C(NC3C=CN=CC=3)=O)=CC=C2N=C1
Computed Properties
- Exact Mass: 255.04663309g/mol
- Monoisotopic Mass: 255.04663309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Density: 1.431±0.06 g/cm3(Predicted)
- Boiling Point: 369.7±17.0 °C(Predicted)
- pka: 11.57±0.70(Predicted)
N-(Pyridin-4-yl)-1,3-benzothiazole-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7523987-0.05g |
N-(pyridin-4-yl)-1,3-benzothiazole-6-carboxamide |
1017108-87-0 | 95% | 0.05g |
$528.0 | 2024-05-23 | |
| Enamine | EN300-7523987-0.1g |
N-(pyridin-4-yl)-1,3-benzothiazole-6-carboxamide |
1017108-87-0 | 95% | 0.1g |
$553.0 | 2024-05-23 | |
| Enamine | EN300-7523987-0.25g |
N-(pyridin-4-yl)-1,3-benzothiazole-6-carboxamide |
1017108-87-0 | 95% | 0.25g |
$579.0 | 2024-05-23 | |
| Enamine | EN300-7523987-0.5g |
N-(pyridin-4-yl)-1,3-benzothiazole-6-carboxamide |
1017108-87-0 | 95% | 0.5g |
$603.0 | 2024-05-23 | |
| Enamine | EN300-7523987-1.0g |
N-(pyridin-4-yl)-1,3-benzothiazole-6-carboxamide |
1017108-87-0 | 95% | 1.0g |
$628.0 | 2024-05-23 | |
| Enamine | EN300-7523987-2.5g |
N-(pyridin-4-yl)-1,3-benzothiazole-6-carboxamide |
1017108-87-0 | 95% | 2.5g |
$1230.0 | 2024-05-23 | |
| Enamine | EN300-7523987-5.0g |
N-(pyridin-4-yl)-1,3-benzothiazole-6-carboxamide |
1017108-87-0 | 95% | 5.0g |
$1821.0 | 2024-05-23 | |
| Enamine | EN300-7523987-10.0g |
N-(pyridin-4-yl)-1,3-benzothiazole-6-carboxamide |
1017108-87-0 | 95% | 10.0g |
$2701.0 | 2024-05-23 |
N-(Pyridin-4-yl)-1,3-benzothiazole-6-carboxamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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